Cas no 1270526-84-5 (Methyl 2-(1-amino-2-hydroxyethyl)benzoate)

• Product Name: Methyl 2-(1-amino-2-hydroxyethyl)benzoate
• CAS No: 1270526-84-5
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 4692605
• PubChem ID: 55270145
• Update Time: 2025-10-29

Methyl 2-(1-amino-2-hydroxyethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(1-amino-2-hydroxyethyl)benzoate
• Methyl 2-(1-amino-2-hydroxyethyl)benzoate

• Inchi： 1S/C10H13NO3/c1-14-10(13)8-5-3-2-4-7(8)9(11)6-12/h2-5,9,12H,6,11H2,1H3
• InChI Key： AJRCGSVUXJKCFN-UHFFFAOYSA-N
• SMILES： OCC(C1C=CC=CC=1C(=O)OC)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• XLogP3: 0.6
• Topological Polar Surface Area: 72.6

Additional information on Methyl 2-(1-amino-2-hydroxyethyl)benzoate

Methyl 2-(1-amino-2-hydroxyethyl)benzoate (CAS No. 1270526-84-5): A Comprehensive Overview

Methyl 2-(1-amino-2-hydroxyethyl)benzoate, identified by its CAS number 1270526-84-5, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound, featuring a benzoate moiety linked to an amino and hydroxyethyl group, has garnered attention due to its potential applications in various biochemical pathways and drug development processes.

The structural uniqueness of Methyl 2-(1-amino-2-hydroxyethyl)benzoate lies in its ability to interact with biological targets in a manner that is both specific and potent. The benzoate group, a well-known pharmacophore, contributes to the compound's solubility and bioavailability, while the amino and hydroxyethyl substituents enhance its binding affinity to biological receptors. This combination makes it a promising candidate for further investigation in the development of novel therapeutic agents.

Recent studies have highlighted the compound's potential role in modulating inflammatory pathways. The benzoate moiety is known to exhibit anti-inflammatory properties, which are attributed to its ability to inhibit the activity of cyclooxygenase enzymes. Additionally, the amino group can participate in hydrogen bonding interactions, further enhancing the compound's binding affinity to target proteins. These properties make Methyl 2-(1-amino-2-hydroxyethyl)benzoate a valuable tool for researchers studying chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In vitro experiments have demonstrated that Methyl 2-(1-amino-2-hydroxyethyl)benzoate can inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). These findings suggest that the compound may have therapeutic potential in conditions characterized by excessive inflammation. Furthermore, preliminary studies indicate that it may also possess antioxidant properties, which could be beneficial in protecting against oxidative stress-induced damage.

The hydroxyethyl group in the structure of Methyl 2-(1-amino-2-hydroxyethyl)benzoate adds another layer of complexity to its biological activity. This group can form hydrogen bonds with polar residues on target proteins, thereby increasing the compound's binding affinity. Additionally, it can influence the compound's solubility and permeability across biological membranes, making it more bioavailable for therapeutic use.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of Methyl 2-(1-amino-2-hydroxyethyl)benzoate with various biological targets. Molecular docking studies have identified potential binding sites on enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are key players in inflammatory pathways. These computational insights have guided experimental efforts aimed at optimizing the compound's pharmacological properties.

The synthesis of Methyl 2-(1-amino-2-hydroxyethyl)benzoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Recent improvements in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating further research and development efforts. Techniques such as catalytic hydrogenation and enzymatic resolution have been employed to enhance the efficiency and selectivity of key synthetic steps.

The pharmacokinetic properties of Methyl 2-(1-amino-2-hydroxyethyl)benzoate are another area of active investigation. Studies have shown that this compound exhibits moderate oral bioavailability and a favorable half-life, suggesting its potential for therapeutic use. Additionally, preliminary toxicology studies indicate that it is well-tolerated at doses relevant to its intended therapeutic applications.

The future prospects for Methyl 2-(1-amino-2-hydroxyethyl)benzoate are promising, with ongoing research aimed at exploring its potential applications in various disease areas. Further clinical studies are needed to validate its therapeutic efficacy and safety profile. Additionally, efforts are underway to develop derivatives of this compound that may exhibit enhanced pharmacological properties.

In conclusion, Methyl 2-(1-amino-2-hydroxyethyl)benzoate (CAS No. 1270526-84-5) is a compound with significant potential in the field of chemical and pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable tool for studying inflammatory diseases and developing novel therapeutic agents. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play an important role in future medical advancements.